Cas no 1310209-97-2 (3-amino-2-ethoxypropan-1-ol)
3-amino-2-ethoxypropan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 3-amino-2-ethoxypropan-1-ol
- 1-Propanol, 3-amino-2-ethoxy-
-
- Inchi: 1S/C5H13NO2/c1-2-8-5(3-6)4-7/h5,7H,2-4,6H2,1H3
- InChI Key: AHMGBKIQUKZASJ-UHFFFAOYSA-N
- SMILES: O(CC)C(CO)CN
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 4
- Complexity: 49.7
- XLogP3: -1.1
- Topological Polar Surface Area: 55.5
3-amino-2-ethoxypropan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00985619-1g |
3-Amino-2-ethoxypropan-1-ol |
1310209-97-2 | 95% | 1g |
¥6265.0 | 2023-04-03 | |
| Enamine | EN300-114047-0.05g |
3-amino-2-ethoxypropan-1-ol |
1310209-97-2 | 95% | 0.05g |
$1068.0 | 2023-10-26 | |
| Enamine | EN300-114047-0.1g |
3-amino-2-ethoxypropan-1-ol |
1310209-97-2 | 95% | 0.1g |
$1119.0 | 2023-10-26 | |
| Enamine | EN300-114047-0.25g |
3-amino-2-ethoxypropan-1-ol |
1310209-97-2 | 95% | 0.25g |
$1170.0 | 2023-10-26 | |
| Enamine | EN300-114047-0.5g |
3-amino-2-ethoxypropan-1-ol |
1310209-97-2 | 95% | 0.5g |
$1221.0 | 2023-10-26 | |
| Enamine | EN300-114047-1.0g |
3-amino-2-ethoxypropan-1-ol |
1310209-97-2 | 1g |
$1272.0 | 2023-06-09 | ||
| Enamine | EN300-114047-2.5g |
3-amino-2-ethoxypropan-1-ol |
1310209-97-2 | 95% | 2.5g |
$2492.0 | 2023-10-26 | |
| Enamine | EN300-114047-5.0g |
3-amino-2-ethoxypropan-1-ol |
1310209-97-2 | 5g |
$3687.0 | 2023-06-09 | ||
| Enamine | EN300-114047-10.0g |
3-amino-2-ethoxypropan-1-ol |
1310209-97-2 | 10g |
$5467.0 | 2023-06-09 | ||
| Enamine | EN300-114047-1g |
3-amino-2-ethoxypropan-1-ol |
1310209-97-2 | 95% | 1g |
$1272.0 | 2023-10-26 |
3-amino-2-ethoxypropan-1-ol Related Literature
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
Additional information on 3-amino-2-ethoxypropan-1-ol
Introduction to 3-amino-2-ethoxypropan-1-ol (CAS No. 1310209-97-2)
3-amino-2-ethoxypropan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 1310209-97-2, is a significant organic compound that has garnered attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a unique structural motif comprising an amino group, an ethoxy substituent, and a primary alcohol functionality, exhibits versatile reactivity that makes it a valuable intermediate in the synthesis of more complex molecules.
The structural framework of 3-amino-2-ethoxypropan-1-ol consists of a three-carbon chain where the first carbon is substituted with a hydroxyl group (-OH), the second carbon bears an ethoxy group (-OCH₂CH₃), and the third carbon is attached to an amino group (-NH₂). This arrangement imparts distinct chemical properties, making it a useful building block for various synthetic applications. The presence of both a primary amine and a primary alcohol allows for multiple reaction pathways, including nucleophilic substitution, condensation reactions, and redox transformations.
In recent years, 3-amino-2-ethoxypropan-1-ol has been explored in the development of novel pharmaceutical agents. Its bifunctional nature enables the construction of heterocyclic scaffolds and peptidomimetics, which are critical in drug design. For instance, researchers have utilized this compound to synthesize derivatives with potential antimicrobial and anti-inflammatory properties. The ethoxy group can be further modified through etherification or oxidation reactions, while the amino group serves as a site for coupling reactions with carboxylic acids or other nucleophiles.
One of the most compelling aspects of 3-amino-2-ethoxypropan-1-ol is its role in the synthesis of bioactive molecules. In particular, its incorporation into peptide mimetics has shown promise in modulating enzyme activity and receptor binding. The flexibility provided by the alcohol and amine functionalities allows for the creation of conformations that mimic natural biomolecules, thereby enhancing binding affinity and selectivity. This has been particularly relevant in the development of protease inhibitors and kinase inhibitors, which are key targets in treating diseases such as cancer and inflammatory disorders.
Advances in synthetic methodologies have further expanded the utility of 3-amino-2-ethoxypropan-1-ol. Modern techniques such as transition-metal-catalyzed cross-coupling reactions have enabled efficient functionalization at multiple sites within its structure. For example, palladium-catalyzed coupling with aryl halides has been employed to introduce aromatic moieties, enhancing the lipophilicity and metabolic stability of derived compounds. Additionally, enzymatic approaches have been explored to achieve regioselective modifications, minimizing unwanted side reactions and improving overall yields.
The pharmaceutical industry has also recognized the potential of 3-amino-2-ethoxypropan-1-ol as a precursor for active pharmaceutical ingredients (APIs). Its structural features make it amenable to derivatization into compounds with enhanced pharmacokinetic properties. For instance, esters or amides derived from this compound have demonstrated improved solubility and bioavailability in preclinical studies. These attributes are crucial for developing drugs that can be effectively administered orally or through other non-invasive routes.
From a biochemical perspective, 3-amino-2-ethoxypropan-1-ol has been investigated for its potential role in metabolic pathways. While not directly involved in major biological pathways like amino acid metabolism or glycolysis, its derivatives have shown interactions with enzymes that play key roles in cellular signaling. This has sparked interest in exploring its applications as a tool compound for studying enzyme mechanisms and as a lead compound for drug discovery efforts targeting metabolic diseases.
The synthesis of 3-amino-2-ethoxypropan-1-ol itself is another area where innovation has been notable. Traditional methods often rely on multi-step sequences involving protection-deprotection strategies to handle the reactive functional groups. However, recent developments have introduced more streamlined approaches using one-pot reactions or catalytic systems that minimize intermediate isolation steps. These advancements not only improve efficiency but also reduce costs associated with large-scale production.
In conclusion,3-amino--(CAS No.) 1310209--97--2 stands as a versatile intermediate with broad applications across pharmaceutical chemistry and bioorganic synthesis. Its unique structural features enable diverse synthetic transformations, making it indispensable for constructing complex molecules with therapeutic potential. As research continues to uncover new methodologies and applications, this compound will undoubtedly remain at the forefront of drug discovery efforts aimed at addressing unmet medical needs.
1310209-97-2 (3-amino-2-ethoxypropan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)